2-(9-methyl-9H-carbazol-3-yl)acetamide

• IUPAC Name: 2-(9-methylcarbazol-3-yl)acetamide
• InChI: InChI=1S/C15H14N2O/c1-17-13-5-3-2-4-11(13)12-8-10(9-15(16)18)6-7-14(12)17/h2-8H,9H2,1H3,(H2,16,18)
• InChI Key: KMRPSZNPIBRFEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)CC(=O)N)C3=CC=CC=C31
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol

Description

2-(9-methyl-9H-carbazol-3-yl)acetamide is a synthetic compound with potential applications in scientific research. It belongs to the carbazole family and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-(9-methyl-9H-carbazol-3-yl)acetamide is not fully understood. However, it has been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It has also been shown to inhibit the activity of enzymes involved in the biosynthesis of bacterial and fungal cell walls. Furthermore, it has been reported to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which play a crucial role in inflammatory and oxidative stress-related diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell wall biosynthesis. Additionally, it has been reported to reduce the production of pro-inflammatory cytokines and reactive oxygen species, which play a crucial role in inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of 2-(9-methyl-9H-carbazol-3-yl)acetamide for lab experiments include its potential as an anticancer and antimicrobial agent, as well as its anti-inflammatory and antioxidant properties. The compound can be synthesized in moderate to good yields, making it readily available for research purposes. However, the limitations of the compound include its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research of 2-(9-methyl-9H-carbazol-3-yl)acetamide. One potential direction is to investigate its potential as a therapeutic agent for inflammatory and oxidative stress-related diseases. Another direction is to explore its mechanism of action and identify its molecular targets. Additionally, further research is needed to optimize the synthesis method and improve the bioavailability and efficacy of the compound.
Conclusion:
In conclusion, this compound is a synthetic compound with potential applications in scientific research. It has been synthesized through various methods and has been shown to exhibit anticancer, antimicrobial, anti-inflammatory, and antioxidant properties. The compound has several advantages for lab experiments, including its potential as a therapeutic agent and its availability for research purposes. However, further research is needed to fully understand its mechanism of action and optimize its synthesis method.

Scientific Research Applications

2-(9-methyl-9H-carbazol-3-yl)acetamide has been used in various scientific research applications. It has been reported to exhibit anticancer activity against different cancer cell lines, including breast, prostate, and colon cancer cells. The compound has also been shown to inhibit the growth of bacteria and fungi, making it a potential antimicrobial agent. Additionally, it has been reported to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.